Cas no 2034431-06-4 (N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide)
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide
-
- Inchi: 1S/C13H14N4O2S2/c1-8-16-17-13(21-8)15-11(18)10-3-2-5-14-12(10)19-9-4-6-20-7-9/h2-3,5,9H,4,6-7H2,1H3,(H,15,17,18)
- InChI Key: LRQPMXLQIBAOMK-UHFFFAOYSA-N
- SMILES: C1(OC2CCSC2)=NC=CC=C1C(NC1=NN=C(C)S1)=O
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6475-7779-2μmol |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide |
2034431-06-4 | 90%+ | 2μl |
$85.5 | 2023-07-05 | |
| Life Chemicals | F6475-7779-5μmol |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide |
2034431-06-4 | 90%+ | 5μl |
$94.5 | 2023-07-05 | |
| Life Chemicals | F6475-7779-10μmol |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide |
2034431-06-4 | 90%+ | 10μl |
$103.5 | 2023-07-05 | |
| Life Chemicals | F6475-7779-20μmol |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide |
2034431-06-4 | 90%+ | 20μl |
$118.5 | 2023-07-05 | |
| Life Chemicals | F6475-7779-1mg |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide |
2034431-06-4 | 90%+ | 1mg |
$81.0 | 2023-07-05 | |
| Life Chemicals | F6475-7779-2mg |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide |
2034431-06-4 | 90%+ | 2mg |
$88.5 | 2023-07-05 | |
| Life Chemicals | F6475-7779-3mg |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide |
2034431-06-4 | 90%+ | 3mg |
$94.5 | 2023-07-05 | |
| Life Chemicals | F6475-7779-4mg |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide |
2034431-06-4 | 90%+ | 4mg |
$99.0 | 2023-07-05 | |
| Life Chemicals | F6475-7779-5mg |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide |
2034431-06-4 | 90%+ | 5mg |
$103.5 | 2023-07-05 | |
| Life Chemicals | F6475-7779-10mg |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide |
2034431-06-4 | 90%+ | 10mg |
$118.5 | 2023-07-05 |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide
Comprehensive Overview of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide (CAS No. 2034431-06-4)
The compound N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide (CAS No. 2034431-06-4) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its intricate design, featuring a thiadiazole ring linked to a pyridine-carboxamide scaffold via a thiolan-3-yloxy bridge, offers a promising platform for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to its ability to modulate biological pathways, making it a subject of ongoing studies in oncology, inflammation, and infectious diseases.
In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide aligns with this trend, as its molecular framework allows for selective interaction with key enzymes and receptors. For instance, its thiadiazole moiety is known to exhibit heterocyclic bioactivity, a feature commonly exploited in the design of kinase inhibitors and anti-inflammatory agents. This versatility has led to its inclusion in high-throughput screening campaigns aimed at identifying next-generation drug candidates.
The synthesis of CAS No. 2034431-06-4 involves multi-step organic reactions, with a focus on achieving high purity and yield. Chemists often employ cross-coupling strategies and protective group chemistry to assemble its complex structure. The compound's solubility and stability profiles are critical parameters for its formulation, especially in preclinical studies. Recent discussions in scientific forums highlight the importance of structure-activity relationship (SAR) studies to optimize its pharmacological properties, a topic frequently searched by researchers in drug design and cheminformatics.
From a commercial perspective, N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its listing under CAS No. 2034431-06-4 ensures traceability and compliance with regulatory standards, a key concern for laboratories engaged in Good Laboratory Practice (GLP) and Good Manufacturing Practice (GMP). The compound's pricing and availability are often queried in chemical procurement databases, reflecting its niche yet growing market demand.
Environmental and safety considerations are also integral to the handling of CAS No. 2034431-06-4. While not classified as hazardous, standard precautions for laboratory chemicals apply, including the use of personal protective equipment (PPE) and proper ventilation. This aligns with the broader industry shift toward green chemistry principles, a trending topic in sustainable drug development. Researchers are increasingly seeking eco-friendly synthesis routes for such compounds, as evidenced by the rise in related literature searches.
In summary, N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide represents a compelling case study in modern medicinal chemistry. Its structural complexity, therapeutic potential, and alignment with industry trends make it a valuable subject for both academic and industrial research. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing unmet medical needs through innovative small-molecule therapeutics.
2034431-06-4 (N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)